Trimethylsulfonium iodide
Overview
Description
Trimethylsulfonium iodide is a compound that has been studied for its potential applications in various fields, including optoelectronics and organic synthesis. It is known for its air-stable properties and has been characterized in different forms, such as in the structure of trimethylsulfonium lead triiodide perovskite . The compound crystallizes in a monoclinic system and has been reported to closely approximate to 3m symmetry .
Synthesis Analysis
The synthesis of trimethylsulfonium compounds can involve reactions with methyl sulfide and methyl iodide in ether solution, as seen in the preparation of trimethylsulfonium iodide . Additionally, sulfonium ions like tris(trimethylsilyl)sulfonium and methylbis(trimethylsilyl)sulfonium have been prepared by reacting trimethylsilane with trityl tetrakis(pentafluorophenyl)borate in the presence of precursor sulfides . The synthesis of these compounds is often characterized by NMR spectroscopy and can involve various phase transitions at different temperatures .
Molecular Structure Analysis
The molecular structure of trimethylsulfonium iodide has been determined through crystallographic studies, revealing a close approximation to 3m symmetry with normal packing distances . The structure of related sulfonium compounds has been studied using theoretical methods such as density functional theory (DFT) and the ASMO SCF method, providing insights into the bonding and interactions within these molecules .
Chemical Reactions Analysis
Trimethylsulfonium iodide participates in various chemical reactions, including the [4+1] cyclization reaction with 2-hydroxylimides to synthesize 3-amino-2,3-dihydrobenzofurans . The reactions of trimethyl(methylthio)- and trialkyl(arylthio)stannanes with alkyl halides have also been studied, leading to the formation of trimethylsulfonium iodide and other products . These reactions are important for understanding the reactivity and potential applications of sulfonium salts in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of trimethylsulfonium iodide have been extensively studied. For instance, the compound's crystal structure, chemical-shift tensors, and relaxation phenomena have been analyzed using single-crystal NMR spectroscopy . The optoelectronic properties of trimethylsulfonium lead triiodide perovskite, which contains the trimethylsulfonium cation, have been characterized, revealing a semiconductor behavior and a band gap of 3.1 eV . The stability and molecular ordering of related compounds, such as trimethylpropylammonium bis(trifluoromethanesulfonyl)imide, have been observed using high-resolution Rutherford backscattering spectroscopy .
Scientific Research Applications
Crystal Structure Analysis :
- Trimethylsulfonium iodide has been studied for its crystal structure. It crystallizes in a monoclinic system, closely approximating 3m symmetry with normal packing distances, offering insights into its structural characteristics (Zuccaro & Mccullough, 1959).
Organic Synthesis and Reactions :
- It is used in the selective formation of epoxides from aldehydes and ketones, utilizing a solid-liquid transfer process, which is significant in organic synthesis (Borredon, Delmas, & Gaset, 1982).
- Trimethylsulfonium iodide is also involved in the synthesis of sulfonium and selenonium ions, proving useful in the analysis and optimization of methylsulfonium ion synthesis (Hoffman, 1991).
- It plays a role in the synthesis of chiral aziridines from N-tert-butyl-sulfinylketimines, facilitating the creation of highly substituted chiral aziridines (Morton, Pearson, Field, & Stockman, 2006).
Optoelectronic Applications :
- A study on trimethylsulfonium lead triiodide perovskite revealed its potential in optoelectronic applications, demonstrating air stability and semiconductor behavior (Kaltzoglou et al., 2017).
Chemical Analysis Techniques :
- The compound has been used in ion chromatographic analysis for purity assessments, demonstrating its utility in analytical chemistry (Dickinson, Chesnut, & Quin, 2004).
Dielectric Friction Studies :
- Research has applied the Zwanzig theory of dielectric friction to trimethylsulfonium ion, providing insights into the properties of ions in different solvents (El-Hammamy, Daghash, & Kawana, 2019).
Catalysis in Chemical Reactions :
- Its role as a catalyst in acetylene hydrochlorination has been explored, highlighting its potential in industrial applications (Qi, Chen, & Zhang, 2019).
Photolithography in Semiconductor Manufacturing :
- Trimethyl sulfonium hydroxide, a related compound, has been used as a base additive for 193 nm photolithography applications, stabilizing latent images in semiconductor manufacturing (Padmanaban et al., 2000).
Safety And Hazards
Trimethylsulfonium iodide can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and to avoid contact with skin and eyes . Use of personal protective equipment, including chemical impermeable gloves, is advised .
Future Directions
Trimethylsulfonium iodide has been investigated for use in photovoltaic applications . It has been used in the development of moisture-stable perovskite solar cells . The research revealed that trimethylsulfonium lead triiodide (TMSPbI3) exhibited a relatively large optical band gap and high absorption coefficient .
properties
IUPAC Name |
trimethylsulfanium;iodide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9S.HI/c1-4(2)3;/h1-3H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFJYIHQDILEQNR-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[S+](C)C.[I-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9IS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
676-84-6 (Parent) | |
Record name | Trimethylsulfonium iodide | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002181422 | |
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DSSTOX Substance ID |
DTXSID30883803 | |
Record name | Sulfonium, trimethyl-, iodide (1:1) | |
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Molecular Weight |
204.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless crystalline solid; [Sigma-Aldrich MSDS] | |
Record name | Trimethylsulfonium iodide | |
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Product Name |
Trimethylsulfonium iodide | |
CAS RN |
2181-42-2 | |
Record name | Trimethylsulfonium iodide | |
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Record name | Trimethylsulfonium iodide | |
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Record name | Trimethylsulfonium iodide | |
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Record name | Sulfonium, trimethyl-, iodide (1:1) | |
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Record name | Sulfonium, trimethyl-, iodide (1:1) | |
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Record name | Trimethylsulphonium iodide | |
Source | European Chemicals Agency (ECHA) | |
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Record name | TRIMETHYLSULFONIUM IODIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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